(1R,2R)-N-(3-ethoxypropyl)-2-fluorocyclopentan-1-amine
Overview
Description
(1R,2R)-N-(3-ethoxypropyl)-2-fluorocyclopentan-1-amine is a useful research compound. Its molecular formula is C10H20FNO and its molecular weight is 189.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
Research by Malmakova et al. (2013) involved the synthesis of novel 3,7-diazabicyclo[3.3.1]nonane derivatives through Mannich cyclocondensation, aiming to explore the biological activity and spectral characteristics variations through substituent modifications at nitrogen atoms. This study highlights the chemical versatility and potential application in developing biologically active compounds (Malmakova et al., 2013).
Enzymatic Deracemization
Kolodiazhnyi et al. (2021) demonstrated the enzymatic deracemization process to obtain optically active vicinal fluorocyclopentanols and fluorocyclopentanamines, showcasing the method's efficiency in producing enantiomerically pure compounds. This process is crucial for the synthesis of compounds with specific stereochemical configurations, which can significantly impact their biological activity and pharmacological properties (Kolodiazhnyi et al., 2021).
Neurokinin-1 Receptor Antagonists
A study by Jiang et al. (2009) discussed the synthesis of hydroisoindoline-based neurokinin-1 (NK(1)) receptor antagonists, demonstrating a high affinity and brain penetration, crucial for developing treatments for nausea and vomiting induced by chemotherapy or surgery (Jiang et al., 2009).
Melanin-Concentrating Hormone Receptor 1 Antagonists
Research on novel melanin-concentrating hormone receptor 1 antagonists by Kasai et al. (2012) aimed to reduce food intake in rats with diet-induced obesity, showcasing the potential therapeutic applications of such compounds in treating obesity and related metabolic disorders (Kasai et al., 2012).
Properties
IUPAC Name |
(1R,2R)-N-(3-ethoxypropyl)-2-fluorocyclopentan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20FNO/c1-2-13-8-4-7-12-10-6-3-5-9(10)11/h9-10,12H,2-8H2,1H3/t9-,10-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZNHMJPMIUYAHX-NXEZZACHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCCNC1CCCC1F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOCCCN[C@@H]1CCC[C@H]1F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.